Cas no 857221-96-6 (2-(4-Aminophenoxy)-3-pyridinamine)

2-(4-Aminophenoxy)-3-pyridinamine structure
857221-96-6 structure
Product Name:2-(4-Aminophenoxy)-3-pyridinamine
CAS No:857221-96-6
MF:C11H11N3O
MW:201.224541902542
CID:717687
Update Time:2023-08-03

2-(4-Aminophenoxy)-3-pyridinamine Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine,2-(4-aminophenoxy)-
    • Pyridine, 3-amino-2-[p-aminophenoxy]- (5CI)
    • 2-(4-Aminophenoxy)-3-pyridinamine
    • Inchi: 1S/C11H11N3O/c12-8-3-5-9(6-4-8)15-11-10(13)2-1-7-14-11/h1-7H,12-13H2
    • InChI Key: UOAGQJDBAOUCOR-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC=CN=1)N)C1C=CC(=CC=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Topological Polar Surface Area: 74.2
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